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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a thorough examination of diethyl adipate, a versatile diester

with significant applications across various scientific and industrial domains. This document

outlines its chemical and physical properties, detailed experimental protocols for its synthesis

and analysis, and a summary of its key applications, with a particular focus on its relevance to

drug development.

Introduction
Diethyl adipate, identified by the CAS number 141-28-6, is the diethyl ester of adipic acid.[1] It

is a colorless, oily liquid with a faint, pleasant odor.[2][3] Its versatile properties, including its

function as a plasticizer, solvent, and emollient, have led to its use in a wide range of

applications, from the manufacturing of plastics and cosmetics to the pharmaceutical industry.

[1][4] In the context of drug development, diethyl adipate is notably utilized as a plasticizer in

the formulation of ethylcellulose-based coating membranes for controlled-release drug delivery

systems.[1]

Properties of Diethyl Adipate
The physical and chemical properties of diethyl adipate are summarized in the tables below,

providing a comprehensive overview for researchers and chemists.

General and Physical Properties
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Property Value Reference(s)

CAS Number 141-28-6 [1]

Molecular Formula C₁₀H₁₈O₄ [1]

Molecular Weight 202.25 g/mol [1]

Appearance Colorless, oily liquid [2][3]

Odor Faint, pleasant [3]

Melting Point -20 to -19 °C [1]

Boiling Point 251 °C [1]

Density 1.009 g/mL at 25 °C [1]

Refractive Index 1.427 at 20 °C [1]

Solubility

Insoluble in water; Soluble in

ethanol and other organic

solvents.

[1]

Flash Point > 110 °C (> 230 °F) [5]

Vapor Density 6.97 [6]

Spectroscopic Data
Spectrum Key Features Reference(s)

Infrared (IR)

A characteristic peak around

1735 cm⁻¹ indicates the

presence of the ester carbonyl

group (C=O).

[7]

¹H NMR
Spectra available for detailed

structural elucidation.
[8]

Mass Spectrometry

Data available for molecular

weight confirmation and

fragmentation analysis.

[9]
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Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and analysis of

diethyl adipate, intended for practical application in a laboratory setting.

Synthesis of Diethyl Adipate via Fischer Esterification
The most common method for synthesizing diethyl adipate is the Fischer esterification of

adipic acid with ethanol, using an acid catalyst.[4][8]

Materials:

Adipic acid (1.0 mole)

Absolute ethanol (3.0 moles)

Concentrated sulfuric acid (catalyst)

Toluene (for azeotropic removal of water)

Anhydrous potassium carbonate (for drying)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine

adipic acid, absolute ethanol, and toluene.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap as an azeotrope with toluene.

Continue the reaction until the theoretical amount of water has been collected, indicating the

completion of the esterification.

Allow the reaction mixture to cool to room temperature.

Neutralize the excess acid with a saturated solution of sodium bicarbonate.
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Separate the organic layer and wash it with water.

Dry the organic layer over anhydrous potassium carbonate.

Filter to remove the drying agent.

Purify the crude diethyl adipate by vacuum distillation.[10]

Reactants

Reaction Work-up & Purification
Adipic Acid

Fischer Esterification
(Sulfuric Acid Catalyst, Reflux)

Ethanol

Neutralization
(Sodium Bicarbonate)

Crude Product Liquid-Liquid Extraction Drying
(Anhydrous K₂CO₃) Vacuum Distillation Pure Diethyl Adipate

Click to download full resolution via product page

Synthesis workflow for diethyl adipate.

Purification by Vacuum Distillation
Crude diethyl adipate can be effectively purified by vacuum distillation to remove unreacted

starting materials and byproducts.

Procedure:

Set up a vacuum distillation apparatus.

Place the crude diethyl adipate in the distillation flask.

Gradually reduce the pressure using a vacuum pump.

Heat the distillation flask gently.
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Collect the fraction that distills at the appropriate boiling point for the given pressure (e.g.,

138 °C at 20 mmHg).[10]

Analytical Characterization: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for confirming the purity and identity of synthesized diethyl
adipate.

Instrumentation and Conditions (Typical):

Gas Chromatograph: Equipped with a capillary column suitable for ester analysis (e.g., DB-

5ms).

Carrier Gas: Helium.

Injection Mode: Split.

Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), ramp up to

a final temperature (e.g., 250 °C).

Mass Spectrometer: Operated in electron ionization (EI) mode.

Data Analysis: Compare the obtained mass spectrum with a reference spectrum from a

database (e.g., NIST).

Applications in Drug Development
Diethyl adipate serves as a key excipient in the pharmaceutical industry, primarily as a

plasticizer in film coatings for solid dosage forms.[1]

Role in Controlled-Release Formulations
In controlled-release drug delivery systems, diethyl adipate is incorporated into polymer

coatings, such as those made from ethylcellulose.[1] The addition of a plasticizer is crucial to:

Enhance Film Flexibility: Prevents the coating from becoming brittle and cracking during

manufacturing, storage, or handling.
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Modify Drug Release Rates: The concentration of the plasticizer can be adjusted to modulate

the permeability of the coating, thereby controlling the rate at which the active

pharmaceutical ingredient (API) is released.

Controlled-Release Formulation

Active Pharmaceutical
Ingredient (API)

Flexible, Permeable
Film Coating

Coating Polymer
(e.g., Ethylcellulose)

Diethyl Adipate
(Plasticizer)

Controlled Drug Release

Click to download full resolution via product page

Role of diethyl adipate in drug delivery.

Safety and Handling
While diethyl adipate is considered to have low toxicity, proper safety precautions should

always be observed in a laboratory or manufacturing setting.[2]

Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a

lab coat.[2][6]

Ventilation: Use in a well-ventilated area or with local exhaust ventilation.[6]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[2][6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[2][6]
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First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[6]

Skin Contact: Wash off with soap and plenty of water.[11]

Inhalation: Move to fresh air.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water.[11] In all cases of significant

exposure, seek medical attention.[6]

Conclusion
Diethyl adipate is a valuable chemical compound with well-defined properties and a range of

important applications, particularly in the pharmaceutical industry. Its role as a plasticizer in

controlled-release formulations highlights its utility in advanced drug delivery systems. The

experimental protocols and safety information provided in this guide are intended to support

researchers and drug development professionals in the effective and safe use of diethyl
adipate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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